Cas no 214222-47-6 (Mono-Methyl Succinate)

• Product Name: Mono-Methyl Succinate
• CAS No: 214222-47-6
• MF: C₅H₇O₄
• MW: 131.106682062149
• CID: 2841368
• PubChem ID: 6930703
• Update Time: 2025-04-21

Mono-Methyl Succinate Chemical and Physical Properties

Names and Identifiers

• DTXSID20426122
• A801477
• DB-038182
• 214222-47-6
• mono-methylsuccinate
• A824281
• AKOS015839575
• DTXCID20376956
• monomethylsuccinate
• C5H7O4-
• 4-methoxy-4-oxidanylidene-butanoate
• JDRMYOQETPMYQX-UHFFFAOYSA-M
• Mono-Methyl Succinate

• Inchi： 1S/C5H8O4/c1-9-5(8)3-2-4(6)7/h2-3H2,1H3,(H,6,7)/p-1
• InChI Key： JDRMYOQETPMYQX-UHFFFAOYSA-M
• SMILES： O(C)C(CCC(=O)[O-])=O

Computed Properties

• Exact Mass: 131.03443370g/mol
• Monoisotopic Mass: 131.03443370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid methyl esters
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters Fatty acid methyl esters